Cas no 51827-01-1 (Xenopsin)
Xenopsin structure
Product Name:Xenopsin
CAS No:51827-01-1
MF:C47H73N13O10
MW:980.163630247116
CID:367658
PubChem ID:11766461
Update Time:2025-04-19
Xenopsin Chemical and Physical Properties
Names and Identifiers
-
- L-Leucine,5-oxo-L-prolylglycyl-L-lysyl-L-arginyl-L-prolyl-L-tryptophyl-L-isoleucyl-
- Xenopsin
- PYR-GLY-LYS-ARG-PRO-TRP-ILE-LEU
- Xenopsin (XP)
- {pGLU}GKRPWIL
- GLP-GLY-LYS-ARG-PRO-TRP-ILE-LEU
- PGLU-GLY-LYS-ARG-PRO-TRP-ILE-LEU
- pGlu-Gly-Lys-Arg-Pro-Trp-Ile-Leu-OH
- PYR-GLY-LYS-ARG-PRO-TRP-ILE-LEU-OH
- PYROGLU-GLY-LYS-ARG-PRO-TRP-ILE-LEU
- 5-Oxo-L-prolylglycyl-L-lysyl-L-arginyl-L-prolyl-L-tryptophyl-L-isoleucyl-L-leucine
- 51827-01-1
- VVZLRNZUCNGJQY-KITDWFFGSA-N
- HY-P0253
- MFCD00076291
- (2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-6-amino-2-[[2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]acetyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoic acid
- DA-59183
-
- MDL: MFCD00076291
- Inchi: 1S/C47H73N13O10/c1-5-27(4)39(44(67)58-35(46(69)70)22-26(2)3)59-42(65)34(23-28-24-52-30-13-7-6-12-29(28)30)57-43(66)36-16-11-21-60(36)45(68)33(15-10-20-51-47(49)50)56-41(64)31(14-8-9-19-48)55-38(62)25-53-40(63)32-17-18-37(61)54-32/h6-7,12-13,24,26-27,31-36,39,52H,5,8-11,14-23,25,48H2,1-4H3,(H,53,63)(H,54,61)(H,55,62)(H,56,64)(H,57,66)(H,58,67)(H,59,65)(H,69,70)(H4,49,50,51)/t27-,31-,32-,33-,34-,35-,36-,39-/m0/s1
- InChI Key: VVZLRNZUCNGJQY-KITDWFFGSA-N
- SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCCCN)NC(CNC([C@@H]1CCC(N1)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)[C@@H](C)CC)=O)CC1=CNC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 979.56000
- Monoisotopic Mass: 979.56033558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 70
- Rotatable Bond Count: 36
- Complexity: 1860
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 368Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: Slightly soluble (5.2 g/l) (25 º C),
- PSA: 365.02000
- LogP: 3.59260
Xenopsin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Xenopsin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | X217625-2.5mg |
Xenopsin |
51827-01-1 | 2.5mg |
$ 335.00 | 2022-06-02 | ||
| TRC | X217625-5mg |
Xenopsin |
51827-01-1 | 5mg |
$ 655.00 | 2022-06-02 | ||
| TRC | X217625-10mg |
Xenopsin |
51827-01-1 | 10mg |
$ 1055.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-QE747-1mg |
Xenopsin |
51827-01-1 | 99% | 1mg |
¥453.0 | 2022-02-28 | |
| MedChemExpress | HY-P0253-1mg |
Xenopsin |
51827-01-1 | 99.98% | 1mg |
¥500 | 2025-04-16 | |
| MedChemExpress | HY-P0253-5mg |
Xenopsin |
51827-01-1 | 99.98% | 5mg |
¥1300 | 2025-04-16 | |
| MedChemExpress | HY-P0253-10mg |
Xenopsin |
51827-01-1 | 99.98% | 10mg |
¥2000 | 2025-04-16 | |
| MedChemExpress | HY-P0253-25mg |
Xenopsin |
51827-01-1 | 99.77% | 25mg |
¥5200 | 2023-08-31 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017727-2mg |
Xenopsin |
51827-01-1 | 99% | 2mg |
¥734 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017727-5mg |
Xenopsin |
51827-01-1 | 99% | 5mg |
¥1074 | 2024-05-23 |
Xenopsin Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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